
Isocytosine: A Comprehensive Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Isocytosine

CAS No.: 145358-63-0

Cat. No.: B1146190 Get Quote

Isocytosine, a pyrimidine base and an isomer of cytosine, serves as a critical tool in the

realms of chemical biology and drug discovery.[1][2] Though not one of the canonical

nucleobases found in DNA and RNA, its unique structural and hydrogen-bonding properties

have made it an invaluable component in the study of unnatural nucleic acid analogues and the

intricate dynamics of metal complex binding and proton transfer.[1][3] This guide provides an

in-depth overview of isocytosine, from its fundamental chemical identifiers to its synthesis and

diverse applications, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Identifiers
A precise understanding of a compound begins with its fundamental identifiers. The following

table summarizes the key chemical descriptors for isocytosine.
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Identifier Value Source

CAS Number 108-53-2 [1][2][4][5]

IUPAC Name 2-Amino-3H-pyrimidin-4-one [1]

Synonyms
2-Aminouracil, 2-Amino-4-

hydroxypyrimidine
[1][4][5]

Chemical Formula C₄H₅N₃O [1][4]

Molecular Weight 111.104 g·mol⁻¹ [1][4]

InChI
InChI=1S/C4H5N3O/c5-4-6-2-

1-3(8)7-4/h1-2H,(H3,5,6,7,8)
[1][4]

InChIKey
XQCZBXHVTFVIFE-

UHFFFAOYSA-N
[1][4]

Canonical SMILES C1=CN=C(NC1=O)N [4]

Chemical Structure of Isocytosine
The unique properties of isocytosine stem from its distinct chemical architecture. The following

diagram illustrates the structure of 2-amino-3H-pyrimidin-4-one.

Caption: Chemical structure of Isocytosine (2-Amino-3H-pyrimidin-4-one).

Synthesis of Isocytosine
Isocytosine can be synthesized through the condensation of guanidine with malic acid.[1] This

reaction provides a reliable method for producing this non-canonical pyrimidine base for

research purposes.

Experimental Protocol: Synthesis from Guanidine and
Malic Acid
This protocol is based on established synthesis methods.[1]

Reaction Setup: In a suitable reaction vessel, carefully add concentrated sulfuric acid.
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Decarbonylation of Malic Acid: To the sulfuric acid, slowly add malic acid. The sulfuric acid

acts as a dehydrating and decarbonylating agent, converting malic acid to 3-oxopropanoic

acid in situ. This step involves the elimination of water and carbon monoxide.

Condensation with Guanidine: Introduce guanidine hydrochloride to the reaction mixture.

Reaction Conditions: Heat the mixture to facilitate the condensation reaction between the in

situ generated 3-oxopropanoic acid and guanidine. This condensation involves a double

elimination of water.

Work-up and Purification: After the reaction is complete, cool the mixture and carefully

neutralize it. The crude isocytosine can then be purified through recrystallization or other

appropriate chromatographic techniques.

Synthesis Workflow
The following diagram outlines the key steps in the synthesis of isocytosine from guanidine

and malic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/product/b1146190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isocytosine Synthesis Workflow

Start: Guanidine and Malic Acid

Decarbonylation of Malic Acid in H₂SO₄ to form 3-Oxopropanoic Acid (in situ)

Condensation of Guanidine with 3-Oxopropanoic Acid

Double Water Elimination

Formation of Isocytosine

End: Purified Isocytosine

Click to download full resolution via product page

Caption: Workflow for the synthesis of isocytosine.
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Applications in Research and Drug Development
Isocytosine's utility extends across various domains of chemical and biological research.

Unnatural Nucleic Acid Analogues
A primary application of isocytosine is in the study of unnatural nucleic acid analogues.[1][3] It

is used in conjunction with isoguanine to form a novel base pair that can be incorporated into

DNA and RNA.[1][6] This expanded genetic alphabet, as demonstrated in the development of

"hachimoji" RNA, allows for the investigation of the fundamental principles of genetic

information storage and transfer.[1][3] The isocytosine-isoguanine base pair maintains the

Watson-Crick geometry but with a different hydrogen bonding pattern, providing a powerful tool

for synthetic biology and the development of novel diagnostics and therapeutics.

Physicochemical Studies
Isocytosine is also employed in a range of physical chemical studies.[1][2] Its structure is ideal

for investigating:

Metal Complex Binding: The nitrogen and oxygen atoms in the isocytosine ring can act as

ligands, allowing for the study of its coordination chemistry with various metal ions.

Hydrogen Bonding: The arrangement of hydrogen bond donors and acceptors in

isocytosine makes it an excellent model system for studying the thermodynamics and

kinetics of hydrogen bond formation.[2]

Tautomerism and Proton Transfer: Isocytosine can exist in different tautomeric forms, and

its study provides insights into the dynamics of proton transfer, a fundamental process in

many biological and chemical reactions.[1][2]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

isocytosine.

Hazards: Isocytosine is harmful if swallowed and causes serious eye irritation.[7]

Precautionary Measures:
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Wash hands and any exposed skin thoroughly after handling.[7][8]

Do not eat, drink, or smoke when using this product.[7][8]

Wear protective gloves, protective clothing, eye protection, and face protection.[7]

In case of eye contact, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[7]

If swallowed, call a poison center or doctor if you feel unwell and rinse your mouth.[7]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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